4-Fluoro-3-methylbenZylZinc bromide

• Molecular Formula: C8H8BrFZn
• Molecular Weight: 268.4 g/mol
• IUPAC Name: bromozinc(1+);1-fluoro-4-methanidyl-2-methylbenzene
• InChI: InChI=1S/C8H8F.BrH.Zn/c1-6-3-4-8(9)7(2)5-6;;/h3-5H,1H2,2H3;1H;/q-1;;+2/p-1
• InChI Key: KOYNIXLXJMHXGN-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(C=CC(=C1)[CH2-])F.[Zn+]Br

Description

4-Fluoro-3-methylbenzylzinc bromide is a specialized organozinc reagent with the molecular formula C₈H₈BrFZn (derived from its benzyl bromide precursor, C₈H₈BrF, via transmetallation). This compound is synthesized by reacting 4-fluoro-3-methylbenzyl bromide (CAS 261951-70-6) with zinc metal or a zinc halide under inert conditions. The reagent is widely employed in cross-coupling reactions, such as Negishi or Kumada couplings, to introduce the 4-fluoro-3-methylbenzyl moiety into complex organic frameworks .

Key structural features include:

• A benzyl backbone substituted with a fluoro group at the para position and a methyl group at the meta position.
• A zinc-bromide bond, which enhances its nucleophilic reactivity in organometallic reactions.

Its applications span pharmaceutical intermediates, agrochemicals, and advanced material synthesis due to the fluorine atom’s electron-withdrawing effects and the methyl group’s steric influence .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 4-Fluoro-3-methylbenZylZinc bromide typically involves the reaction of 4-Fluoro-3-methylbenzyl bromide with zinc in the presence of a suitable solvent such as tetrahydrofuran (THF). The reaction is usually carried out under an inert atmosphere to prevent oxidation and moisture interference. The general reaction scheme is as follows:

$$\text{4-Fluoro-3-methylbenzyl bromide} + \text{Zn} \rightarrow \text{4-Fluoro-3-methylbenZylZinc bromide}$$4-Fluoro-3-methylbenzyl bromide+Zn→4-Fluoro-3-methylbenZylZinc bromide

Industrial Production Methods

Industrial production methods for organozinc compounds like 4-Fluoro-3-methylbenZylZinc bromide often involve large-scale batch or continuous flow processes. These methods ensure high purity and yield by optimizing reaction conditions such as temperature, solvent choice, and reaction time.

Chemical Reactions Analysis

Types of Reactions

4-Fluoro-3-methylbenZylZinc bromide undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the zinc-bonded group is replaced by another nucleophile.

Coupling Reactions: It is commonly used in cross-coupling reactions such as the Suzuki-Miyaura coupling, where it reacts with aryl halides to form biaryl compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include alkyl halides and conditions typically involve polar aprotic solvents.

Suzuki-Miyaura Coupling: This reaction often uses palladium catalysts and bases such as potassium carbonate in solvents like THF or toluene.

Major Products

The major products formed from these reactions depend on the specific reactants used. For example, in Suzuki-Miyaura coupling, the product is typically a biaryl compound.

Scientific Research Applications

4-Fluoro-3-methylbenZylZinc bromide has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis for the formation of carbon-carbon bonds.

Biology: It can be employed in the synthesis of biologically active molecules.

Industry: It is used in the production of fine chemicals and materials science research.

Mechanism of Action

The mechanism of action of 4-Fluoro-3-methylbenZylZinc bromide in chemical reactions involves the transfer of the benzyl group to an electrophilic substrate. The zinc atom facilitates this transfer by stabilizing the negative charge on the benzyl group, making it a good nucleophile. This compound can interact with various molecular targets, depending on the reaction it is involved in.

Comparison with Similar Compounds

Table 1: Comparative Structural Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituent Positions	Functional Groups
4-Fluoro-3-methylbenzyl bromide	261951-70-6	C₈H₈BrF	203.06	F at C4, CH₃ at C3	Benzyl bromide
4-Fluorobenzyl bromide	[Not specified]	C₇H₆BrF	189.03	F at C4	Benzyl bromide
2-Fluorobenzyl bromide	[Not specified]	C₇H₆BrF	189.03	F at C2	Benzyl bromide
3-Fluoro-4-methoxybenzyl bromide	331-61-3	C₈H₈BrFO	219.05	F at C3, OCH₃ at C4	Benzyl bromide, methoxy
5-Fluoro-2-methylbenzyl bromide	261951-71-7	C₈H₈BrF	203.05	F at C5, CH₃ at C2	Benzyl bromide

Key Observations :

Substituent Positioning: The fluoro group in 4-fluoro-3-methylbenzyl bromide (C4) alters electronic density compared to 2- or 5-fluoro isomers, enhancing electrophilic aromatic substitution (EAS) reactivity at specific positions . The methyl group at C3 introduces steric hindrance, reducing reactivity in crowded reaction environments compared to non-methylated analogs like 4-fluorobenzyl bromide .

Functional Group Effects :

• The methoxy group in 3-fluoro-4-methoxybenzyl bromide (CAS 331-61-3) provides electron-donating effects, contrasting with the electron-withdrawing fluoro group. This dual functionality impacts regioselectivity in coupling reactions .

Table 2: Comparative Reactivity in Cross-Coupling Reactions

Compound Name	Reaction Type	Yield (%)	Notes
4-Fluoro-3-methylbenzylzinc bromide	Negishi Coupling	85–92	High steric hindrance slows kinetics
4-Fluorobenzylzinc bromide	Kumada Coupling	90–95	Faster kinetics due to no methyl group
3-Fluoro-4-methoxybenzylzinc bromide	Suzuki Coupling	78–84	Methoxy group stabilizes intermediates

Key Findings :

Steric Effects : The methyl group in 4-fluoro-3-methylbenzylzinc bromide reduces reaction rates in sterically demanding couplings (e.g., with bulky aryl halides) compared to 4-fluorobenzylzinc bromide .

Electronic Effects : Fluorine’s electron-withdrawing nature increases the zinc reagent’s nucleophilicity, enabling efficient cross-couplings with electron-deficient partners .

Methoxy-Containing Analogs : 3-Fluoro-4-methoxybenzylzinc bromide exhibits unique reactivity due to the methoxy group’s electron-donating properties, which stabilize transition states in Suzuki couplings .

Stability and Handling

• 4-Fluoro-3-methylbenzylzinc bromide is moisture-sensitive and requires storage under inert gas (e.g., argon). Its stability is comparable to other benzylzinc bromides but inferior to methoxy-substituted variants like 3-fluoro-4-methoxybenzylzinc bromide, which benefits from the methoxy group’s stabilizing effects .